Cas no 1782624-18-3 (2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol
• CAS No: 1782624-18-3
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6614804
• PubChem ID: 83911943
• Update Time: 2025-06-18

2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol
• EN300-1864308
• 1782624-18-3

• Inchi： 1S/C14H22N2O/c15-14(11-17)13-7-4-8-16(10-13)9-12-5-2-1-3-6-12/h1-3,5-6,13-14,17H,4,7-11,15H2
• InChI Key： NBQVCTYDTQLWNO-UHFFFAOYSA-N
• SMILES： OCC(C1CN(CC2C=CC=CC=2)CCC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol

Introduction to 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol (CAS No. 1782624-18-3)

2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol, identified by its CAS number 1782624-18-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining an amino group, a benzyl-substituted piperidine ring, and an ethanol side chain, has garnered attention due to its potential applications in drug discovery and development. The structural complexity of this compound not only makes it a subject of interest for synthetic chemists but also for pharmacologists exploring novel therapeutic avenues.

The benzylpiperidine moiety is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry. Piperidine scaffolds are prevalent in many approved drugs, owing to their favorable pharmacokinetic properties and ability to modulate biological targets effectively. The introduction of a benzyl group at the 1-position of piperidine enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further optimization.

The amino group at the 2-position of the ethanol backbone provides a site for further functionalization, enabling the attachment of various pharmacophores or bioisosteres. This flexibility allows chemists to tailor the compound's properties, such as solubility, binding affinity, and metabolic clearance, to meet specific therapeutic requirements. The ethanol side chain further contributes to the molecule's overall physicochemical profile, influencing its behavior in biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol interacts with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The benzylpiperidine moiety, in particular, has been shown to engage with specific pockets on protein surfaces, potentially leading to high-affinity binding.

In the context of drug development, the synthesis of 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol has been optimized using modern synthetic techniques to ensure scalability and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and environmentally friendly routes to this compound. These improvements are crucial for translating laboratory discoveries into viable drug candidates that can progress through clinical trials.

The compound's potential therapeutic applications have been explored through preclinical studies. Researchers have investigated its effects on various disease models, demonstrating promising results in terms of efficacy and safety. For instance, preliminary data suggest that derivatives of this molecule may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways. Such findings underscore the importance of 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol as a lead structure for further medicinal chemistry efforts.

The role of benzylpiperidine derivatives in central nervous system (CNS) drug discovery is another area where this compound shows promise. Piperidine-based scaffolds are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological conditions. The addition of a benzyl group enhances binding interactions with CNS targets, potentially improving therapeutic outcomes. Ongoing research aims to uncover novel mechanisms by which this class of compounds exerts its effects on neural pathways.

From a chemical biology perspective, 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol serves as a valuable tool for studying enzyme kinetics and receptor interactions. Its well-defined structure allows researchers to probe specific residues or functional groups involved in binding events. Such studies not only enhance our understanding of biological processes but also inform the design of more effective drugs with improved selectivity and reduced side effects.

The synthesis and characterization of this compound have also benefited from high-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and dynamics of 2-amino-2-(1-benzylpiperidin-3-yl)ethan-1-ol, enabling chemists to refine synthetic strategies and predict biological behavior with greater accuracy.

In conclusion,2-amino--(b--hydroxyethyl)-N--(b--benzyl-pyrrolidin--3--yloxy)--propan--2--aminobenzene (CAS No: 1782624–18–3) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of functional groups makes it a versatile scaffold for developing new therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.